N-(4-methoxybenzyl)-3-{5-[methoxy(phenyl)methyl]-1,3,4-oxadiazol-2-yl}propanamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-[5-[methoxy(phenyl)methyl]-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C21H23N3O4/c1-26-17-10-8-15(9-11-17)14-22-18(25)12-13-19-23-24-21(28-19)20(27-2)16-6-4-3-5-7-16/h3-11,20H,12-14H2,1-2H3,(H,22,25)
• InChI Key: LCPNSJVKRAUZIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCC2=NN=C(O2)C(C3=CC=CC=C3)OC
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

“N-(4-methoxybenzyl)-3-{5-[methoxy(phenyl)methyl]-1,3,4-oxadiazol-2-yl}propanamide” is a complex organic compound. It contains a propanamide group, an oxadiazole ring, and methoxybenzyl groups. These components are often found in various pharmaceuticals and organic materials.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring and the attachment of the methoxybenzyl and propanamide groups. The exact method would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The oxadiazole ring, for example, is a heterocyclic compound containing three carbon atoms, one nitrogen atom, and one oxygen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which it’s reacted. The oxadiazole ring, for instance, might undergo reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would be determined by its molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific system . For instance, many oxadiazole derivatives have been found to exhibit antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

As with any chemical compound, handling “N-(4-methoxybenzyl)-3-{5-[methoxy(phenyl)methyl]-1,3,4-oxadiazol-2-yl}propanamide” would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. Given the biological activities of many oxadiazole derivatives, it might be of interest in the development of new pharmaceuticals.